Nickel-62
Overview
Description
Synthesis Analysis
Nickel-62, as an isotope, is not typically synthesized but occurs naturally. However, various nickel compounds and complexes are synthesized for different applications. For example, nickel hydroxides are synthesized using methods like chemical precipitation, electrochemical precipitation, sol–gel synthesis, and more, as they are significant in battery technology and other applications (Hall et al., 2015).
Molecular Structure Analysis
Nickel compounds exhibit diverse molecular structures. For instance, nickel(II) complexes can possess a distorted octahedral geometry, as observed in various synthesized nickel(II) complexes (Mukherjee et al., 2009). The structural versatility of nickel complexes is crucial in their reactivity and application in different fields.
Chemical Reactions and Properties
Nickel complexes engage in a variety of chemical reactions, often exhibiting unique magnetic and electrochemical properties. For example, some nickel(II) complexes show ferromagnetic or antiferromagnetic interactions based on their structural arrangements (López et al., 2006). These properties are critical in materials science and magnetic applications.
Physical Properties Analysis
Nickel hydroxides, for example, demonstrate a range of physical properties such as magnetic, vibrational, optical, electrical, and mechanical properties, which are essential in various applications like battery technology (Hall et al., 2015).
Chemical Properties Analysis
The chemical properties of nickel compounds are influenced by their molecular structure. For instance, nickel carbodiimide, NiNCN, shows strong antiferromagnetic spin-spin coupling, similar to its oxide counterparts (Krott et al., 2007). These properties are significant in the field of spintronics and magnetic materials.
Scientific Research Applications
Global Trends and Environmental Issues in Nickel Mining Sulfides vs Laterites
:
- Ni-62 is used in stainless steel, alloys, electroplating, and rechargeable batteries. The paper discusses the historical trends in Ni mining and its environmental impacts, particularly in energy and greenhouse gas emissions, emphasizing the increasing role of laterite ores over sulfide ores in Ni production (Mudd, 2010).
Complexes of Ni(i) A "Rare" Oxidation State of Growing Importance
:
- Highlights the importance of Ni in various fields like metallurgy, magnetism, and biology, and focuses on the increasing research on Ni(i) complexes, which have diverse structures, reactivity, and magnetic behavior (Lin & Power, 2017).
Nickel Hydroxides and Related Materials A Review of Their Structures, Synthesis, and Properties
:
- Discusses the applications of nickel hydroxide in batteries and its synthesis methods, like chemical precipitation and sol-gel synthesis, along with its physical properties such as magnetic, optical, and electrical characteristics (Hall et al., 2015).
Concise Review of Nickel Human Health Toxicology and Ecotoxicology :
- Addresses the widespread use of Ni in various applications and its environmental and human health impacts, including respiratory cancer and dermatitis. The review also discusses the bioavailability of Ni2+ ion, which is the toxic species, and emerging issues regarding Ni nanoforms (Buxton et al., 2019).
Nickel Toxicity in Plants Reasons, Toxic Effects, Tolerance Mechanisms, and Remediation Possibilities
:
- Explores the essentiality of Ni in plants at low concentrations, its increasing environmental pollution, toxic effects on plants, and possible remediation approaches (Hassan et al., 2019).
Nanostructured Nickel Oxide and Its Electrochemical Behaviour—A Brief Review :
- Reviews research on nickel oxide as an important transition metal oxide in applications such as energy storage, focusing on its synthesis methods, structural properties, and electrochemical behavior (Paulose et al., 2017).
Safety And Hazards
Future Directions
Nickel-62 and other nickel isotopes have a critical role in the global drive to a green and circular economy . They are used in numerous applications like electric vehicle batteries, medical implants, and stainless steel appliances . The effects of nickel on the environment and human health have been studied for over a century . We now adequately understand the hazards and can predict the risks from exposures to nickel during production and use .
properties
IUPAC Name |
nickel-62 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ni/i1+3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXHVJJICTQNCMI-AKLPVKDBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Ni] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[62Ni] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ni |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90930620 |
Source
|
| Record name | (~62~Ni)Nickel | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90930620 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
61.928345 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Nickel-62 | |
CAS RN |
13981-81-2 |
Source
|
| Record name | Nickel, isotope of mass 62 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013981812 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (~62~Ni)Nickel | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90930620 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 13981-81-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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